Cas no 1699189-45-1 (1,3,5-Triazine-2(1H)-thione, 6-amino-4-(2-chloro-3-furanyl)-)

• Product Name: 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(2-chloro-3-furanyl)-
• CAS No: 1699189-45-1
• MF: C₇H₅ClN₄OS
• MW: 228.658797979355
• CID: 5263357
• Update Time: 2025-05-21

1,3,5-Triazine-2(1H)-thione, 6-amino-4-(2-chloro-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(2-chloro-3-furanyl)-

• Inchi： 1S/C7H5ClN4OS/c8-4-3(1-2-13-4)5-10-6(9)12-7(14)11-5/h1-2H,(H3,9,10,11,12,14)
• InChI Key： INJVAXLGFOVZAI-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2C=COC=2Cl)=NC1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinethiones

Additional information on 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(2-chloro-3-furanyl)-

1,3,5-Triazine-2(1H)-thione, 6-amino-4-(2-chloro-3-furanyl) - A Comprehensive Overview

1,3,5-Triazine-2(1H)-thione, 6-amino-4-(2-chloro-3-furanyl), also known by its CAS number CAS No. 1699189-45-1, is a heterocyclic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazines, which are six-membered rings containing three nitrogen atoms. The presence of the thione group (C=S) and the amino and chlorofuran substituents makes it a versatile molecule with potential applications in various industries.

The molecular structure of 1,3,5-Triazine-2(1H)-thione is characterized by its triazine ring system, which is a derivative of triazine with a thione functional group. The substituents on the ring include an amino group (-NH2) at position 6 and a chlorofuran moiety at position 4. The chlorofuran group adds electron-withdrawing properties to the molecule, which can influence its reactivity and electronic characteristics. This combination of functional groups makes the compound suitable for a wide range of chemical reactions and applications.

Recent studies have highlighted the potential of CAS No. 1699189-45-1 in the development of advanced materials. For instance, researchers have explored its use in synthesizing novel polymers and hybrid materials with enhanced mechanical and thermal properties. The thione group in the molecule acts as a reactive site for various condensation reactions, enabling the formation of cross-linked networks that are highly stable under extreme conditions.

In addition to its role in materials science, 6-amino-4-(2-chloro-3-furanyl)-1,3,5-triazine-2(1H)-thione has shown promise in medicinal chemistry. Its unique structure allows for interactions with biological molecules, making it a potential candidate for drug design. Recent research has focused on its ability to inhibit certain enzymes and proteins associated with diseases such as cancer and neurodegenerative disorders. The amino group in the molecule facilitates hydrogen bonding, which is crucial for bioactivity.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of a suitable precursor followed by cyclization to form the triazine ring. The introduction of substituents like the chlorofuran group requires careful planning to ensure regioselectivity and yield optimization.

The electronic properties of CAS No. 1699189-45-1 make it an interesting candidate for optoelectronic applications. Studies have shown that its conjugated system can absorb light across a broad spectrum, potentially making it useful in solar cells or light-emitting diodes (LEDs). The presence of electron-withdrawing groups like chlorofuran further modulates its electronic behavior, enhancing its suitability for these applications.

In conclusion, 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(2-chloro-3-furanyl) is a multifaceted compound with significant potential in various scientific domains. Its unique structure and functional groups make it a valuable tool for researchers in chemistry, materials science, and pharmacology. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial innovation.